Cas no 294-59-7 (1,3,6,9-Tetraoxacycloundecane(7CI,8CI,9CI))

1,3,6,9-Tetraoxacycloundecane(7CI,8CI,9CI) structure
294-59-7 structure
Product Name:1,3,6,9-Tetraoxacycloundecane(7CI,8CI,9CI)
CAS No:294-59-7
MF:C7H14O4
MW:162.183662891388
CID:275556
PubChem ID:11480614
Update Time:2025-04-19

1,3,6,9-Tetraoxacycloundecane(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3,6,9-Tetraoxacycloundecane(7CI,8CI,9CI)
    • 1,3,6,9-tetraoxacycloundecane
    • Triethylene glycol formal
    • SCHEMBL6239692
    • 294-59-7
    • DTXSID10467180
    • 1,3,6,9-Tetraoxacycloundecan
    • Inchi: 1S/C7H14O4/c1-2-9-4-6-11-7-10-5-3-8-1/h1-7H2
    • InChI Key: QCADYFDKCVNNSX-UHFFFAOYSA-N
    • SMILES: O1CCOCOCCOCC1

Computed Properties

  • Exact Mass: 162.08920892g/mol
  • Monoisotopic Mass: 162.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 76.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • Density: 1.017±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 20-21 ºC
  • Boiling Point: 61 ºC (0.1 Torr)
  • Flash Point: 112.2±30.0 ºC,
  • Solubility: Soluble (397 g/l) (25 º C),
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